Cas no 58652-19-0 (19-Norpregn-4-ene-3,20-dione,17-(acetyloxy)-6-methylene- (9CI))

• Product Name: 19-Norpregn-4-ene-3,20-dione,17-(acetyloxy)-6-methylene- (9CI)
• CAS No: 58652-19-0
• MF: C₂₃H₃₀O₄
• MW: 370.481907367706
• CID: 374565
• PubChem ID: 93871
• Update Time: 2025-04-19

19-Norpregn-4-ene-3,20-dione,17-(acetyloxy)-6-methylene- (9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norpregn-4-ene-3,20-dione,17-(acetyloxy)-6-methylene- (9CI)
• 17-hydroxy-6-methylene-19-norpregn-4-ene-3,20-dione 17-acetate
• 17-acetyl-6-methylidene-3-oxoestr-4-en-17-yl acetate
• DTXSID00974191
• 6-Methylidene-3,20-dioxo-19-norpregn-4-en-17-yl acetate
• 58652-19-0
• [(8R,9S,10R,13S,14S)-17-acetyl-13-methyl-6-methylidene-3-oxo-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate

• MDL： MFCD09038717
• Inchi： 1S/C23H30O4/c1-13-11-20-18(17-6-5-16(26)12-19(13)17)7-9-22(4)21(20)8-10-23(22,14(2)24)27-15(3)25/h12,17-18,20-21H,1,5-11H2,2-4H3/t17-,18-,20-,21+,22+,23?/m1/s1
• InChI Key： YBBDZPBFRFPTJE-AFHJIISKSA-N
• SMILES： O(C(C)=O)C1(C(C)=O)CC[C@H]2[C@@H]3CC(=C)C4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 370.214
• Monoisotopic Mass: 370.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.15
• Boiling Point: 507.9°Cat760mmHg
• Flash Point: 220.1°C
• Refractive Index: 1.549